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Compound of Interest

Compound Name: N-(4-methoxyphenyl)Glycine

Cat. No.: B182500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(4-methoxyphenyl)Glycine, a

significant organic compound with potential applications in medicinal chemistry and organic

synthesis. This document details its chemical and physical properties, experimental protocols

for its synthesis, and an exploration of its biological activities.

Core Chemical and Physical Properties
N-(4-methoxyphenyl)Glycine, with the CAS number 22094-69-5, is a derivative of the amino

acid glycine.[1] Its structure features a 4-methoxyphenyl group attached to the nitrogen atom of

glycine.

Table 1: Chemical and Physical Properties of N-(4-methoxyphenyl)Glycine
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Property Value Source(s)

CAS Number 22094-69-5 [1]

Molecular Formula C₉H₁₁NO₃ [1]

Molecular Weight 181.19 g/mol [1]

Melting Point 225°C (sublimes) [2]

Boiling Point 396.7 ± 27.0 °C (Predicted) [2]

Density 1.258 ± 0.06 g/cm³ (Predicted) [2]

Synonyms
DL-4-Methoxyphenylglycine,

(4-methoxyanilino)acetic acid
[2]

Synthesis of N-(4-methoxyphenyl)Glycine
The synthesis of N-(4-methoxyphenyl)Glycine can be achieved through various methods.

Two common approaches are the alkylation-saponification sequence and mechanosynthesis.

Experimental Protocol 1: Alkylation-Saponification
Sequence
This method involves the reaction of p-anisidine with an haloacetic acid ester, followed by

saponification of the resulting ester.

Methodology:

Alkylation: In a round-bottom flask, dissolve p-anisidine in a suitable solvent such as ethanol.

Add an equimolar amount of ethyl bromoacetate and a weak base (e.g., sodium bicarbonate)

to the solution.

Reflux the mixture for several hours until the reaction is complete, monitoring by thin-layer

chromatography.

After cooling, the reaction mixture is filtered to remove the inorganic salts, and the solvent is

evaporated under reduced pressure to yield the crude ethyl N-(4-methoxyphenyl)glycinate.
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Saponification: The crude ester is then dissolved in a mixture of ethanol and water containing

an excess of sodium hydroxide.

The solution is stirred at room temperature or gently heated until the ester is completely

hydrolyzed.

The reaction mixture is then acidified with a mineral acid (e.g., hydrochloric acid) to a pH of

approximately 4-5.

The precipitated N-(4-methoxyphenyl)Glycine is collected by filtration, washed with cold

water, and dried.[3]

Experimental Protocol 2: Mechanochemical Synthesis
Mechanosynthesis, or ball milling, offers a solvent-free and efficient alternative for the synthesis

of N-arylglycines.[4]

Methodology:

Place p-anisidine and chloroacetic acid in a milling jar with grinding balls.[3]

Add a solid base, such as sodium carbonate.

Mill the mixture at a specified frequency (e.g., 25 Hz) for a designated time.[4]

After milling, the solid mixture is treated with water to dissolve the inorganic salts.

The aqueous solution is then acidified to precipitate the product.

The N-(4-methoxyphenyl)Glycine is collected by filtration, washed with water, and dried.
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Potential Signaling Pathways for Glycine and its Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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